Cas no 6476-37-5 (Dicyclohexylphenylphosphine)

• Product Name: Dicyclohexylphenylphosphine
• CAS No: 6476-37-5
• MF: C₁₈H₂₇P
• MW: 274.380746126175
• MDL: MFCD00003854
• CID: 46803
• PubChem ID: 87568838
• Update Time: 2025-05-27

Dicyclohexylphenylphosphine Chemical and Physical Properties

Names and Identifiers

• Dicyclohexyl(phenyl)phosphine
• Dicyclohexylphenylphosphine
• dicyclohexyl(phenyl)phosphane
• Phenyldicyclohexylphosphine
• Phenylphosphinodicyclohexane
• Dicyclohexyl phenyl phosphine
• Phosphine, dicyclohexylphenyl-
• Dicyclohexylphenylphosphine, 95%
• C18H27P
• PPhCy2
• Dicyclohexylphosphine, polymer-bound
• DICYCLOHEXYL-PHENYL-PHOSPHANE
• 9909AB
• SC11170
• ING0004066
• AK113349
• SY038306
• A
• SCHEMBL54719
• FT-0636160
• AKOS004909022
• AMY11724
• MFCD00003854
• CS-0035166
• D2411
• DTXSID0073372
• EINECS 229-334-7
• NS00035744
• F14981
• Methylrosmarinate
• A834877
• AS-59856
• 6476-37-5
• VPLLTGLLUHLIHA-UHFFFAOYSA-N
• DTXCID8044381
• DB-009665

• MDL： MFCD00003854
• Inchi： 1S/C18H27P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1,4-5,10-11,17-18H,2-3,6-9,12-15H2
• InChI Key： VPLLTGLLUHLIHA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 274.18500
• Monoisotopic Mass: 274.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White to off white crystalline powder
• Melting Point: 57.0 to 61.0 deg-C
• Boiling Point: 391.8 ℃ at 760 mmHg
• Flash Point: 201.1 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 13.59000
• LogP: 5.45920
• Sensitiveness: Air Sensitive

Dicyclohexylphenylphosphine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：SY9125000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Dicyclohexylphenylphosphine

Comprehensive Guide to Dicyclohexylphenylphosphine (CAS No. 6476-37-5): Properties, Applications, and Industry Insights

Dicyclohexylphenylphosphine (CAS No. 6476-37-5) is a versatile organophosphorus compound widely used in catalysis, material science, and pharmaceutical research. Its unique molecular structure, featuring a phenyl group and two cyclohexyl rings bonded to a phosphorus center, grants it exceptional stability and reactivity. This article explores its chemical properties, synthetic applications, and emerging trends in green chemistry, addressing common queries like "How does Dicyclohexylphenylphosphine enhance cross-coupling reactions?" and "What are the alternatives to Dicyclohexylphenylphosphine in catalysis?".

The compound's electron-rich phosphorus atom makes it a preferred ligand in transition-metal catalysis, particularly in palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. Recent studies highlight its role in improving reaction yields and selectivity, especially in the synthesis of biaryl compounds for OLED materials. With the growing demand for sustainable chemistry, researchers are investigating its recyclability in catalytic systems—a hot topic in circular economy discussions.

In material science, Dicyclohexylphenylphosphine derivatives contribute to advanced polymer coatings with enhanced thermal stability. Its steric bulkiness and lipophilic nature also make it valuable in designing drug delivery systems, where controlled release mechanisms are critical. Industry reports suggest a rising interest in its use for metal-organic frameworks (MOFs), aligning with searches for "phosphine ligands for MOF synthesis" and "CAS 6476-37-5 price trends".

From a safety perspective, proper handling of Dicyclohexylphenylphosphine requires attention to its air-sensitive properties, though it remains non-regulated under major chemical inventories. Analytical techniques like 31P NMR spectroscopy and HPLC-MS are routinely employed for purity verification, addressing quality concerns frequently raised by purchasers. The compound's storage conditions (typically under inert gas) and shelf life are other practical considerations for laboratory users.

Market analysts note increasing applications in agrochemical research and electronic materials, driven by patents filed between 2020-2023. As industries seek high-performance ligands with low toxicity profiles, Dicyclohexylphenylphosphine continues to gain traction over traditional options. Future research directions may explore its chiral derivatives for asymmetric synthesis—a response to the trending search term "phosphine ligands for enantioselective catalysis".

For researchers comparing phosphine ligands, key differentiators of CAS 6476-37-5 include its balanced steric/electronic effects and commercial availability from major suppliers. Technical discussions often center on optimizing its ligand-to-metal ratios in catalytic systems, with recent publications demonstrating improved efficiency in C-N bond formation reactions. These developments position it as a compelling choice for modern synthetic challenges.